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A Comparative Study of Intermedine N-oxide Content in Symphytum Species

Introduction
Symphytum, commonly known as comfrey, is a genus of flowering plants in the borage family,

Boraginaceae. Various species of Symphytum have been used in traditional medicine for their

anti-inflammatory and wound-healing properties. However, the presence of pyrrolizidine

alkaloids (PAs), a group of hepatotoxic compounds, has raised safety concerns regarding their

medicinal use. Intermedine N-oxide is one of the PAs found in Symphytum species. This

guide provides a comparative overview of the Intermedine N-oxide content in different

Symphytum species, based on available scientific data. It also details the experimental

protocols used for the quantification of these alkaloids and outlines the current understanding

of their biosynthetic pathway. This information is intended for researchers, scientists, and drug

development professionals working with Symphytum and its bioactive compounds.

Data Presentation: Intermedine N-oxide Content
The concentration of Intermedine N-oxide can vary significantly between different Symphytum

species and even within different parts of the same plant. The following table summarizes the

available quantitative data for Intermedine N-oxide in various Symphytum species. It is

important to note that quantitative data for Intermedine N-oxide is not available for all species,

and much of the existing literature focuses on the total PA content or other major PAs like

lycopsamine and their N-oxides.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b600491?utm_src=pdf-interest
https://www.benchchem.com/product/b600491?utm_src=pdf-body
https://www.benchchem.com/product/b600491?utm_src=pdf-body
https://www.benchchem.com/product/b600491?utm_src=pdf-body
https://www.benchchem.com/product/b600491?utm_src=pdf-body
https://www.benchchem.com/product/b600491?utm_src=pdf-body
https://www.benchchem.com/product/b600491?utm_src=pdf-body
https://www.benchchem.com/product/b600491?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Symphytum
Species

Plant Part
Intermedine N-
oxide Content
(mg/g dry weight)

Reference

Symphytum officinale Root 0.23 - 0.36 [1]

Symphytum officinale Leaf

Lower than in roots

(quantitative data not

specified)

[2]

Symphytum x

uplandicum
Root & Leaf

Present (quantitative

data not specified)
[3]

Symphytum asperum Root
Present (quantitative

data not specified)
[3]

Symphytum

caucasicum
Root

Present (quantitative

data not specified)
[3]

Note: The lack of specific quantitative data for Intermedine N-oxide in many Symphytum

species highlights a gap in the current research and underscores the need for further

comparative studies. The dominant PAs in most analyzed comfrey roots are often reported to

be intermedine, lycopsamine, and their respective N-oxides[2].

Experimental Protocols
The quantification of Intermedine N-oxide and other pyrrolizidine alkaloids in Symphytum

species is primarily achieved through chromatographic techniques coupled with mass

spectrometry.

High-Performance Liquid Chromatography-Tandem
Mass Spectrometry (HPLC-MS/MS)
HPLC-MS/MS is a highly sensitive and specific method for the analysis of PAs.

Sample Preparation:

Extraction: A homogenized sample of the plant material (e.g., 1.0 g) is extracted with a

solution of 2% formic acid in water[4]. The mixture is shaken and then centrifuged to
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separate the supernatant.

Solid-Phase Extraction (SPE): The supernatant is passed through an SPE cartridge to

clean up the sample. The cartridge is washed with water and a low-concentration

methanol solution. The PAs are then eluted with methanol, followed by a solution of 5%

ammonia in methanol[4].

Reconstitution: The eluent is evaporated to dryness and the residue is redissolved in a

small volume of a methanol/water mixture for analysis[1].

Chromatographic Conditions:

Column: A C18 reversed-phase column is typically used for separation (e.g., ACQUITY

UPLC HSS T3, 2.1 mm × 100 mm, 1.8 µm)[4][5].

Mobile Phase: A gradient elution is commonly employed using water with 0.1% formic acid

(Solvent A) and methanol or acetonitrile with 0.1% formic acid (Solvent B)[2][4][5].

Flow Rate: A typical flow rate is around 0.3 mL/min[4][5].

Column Temperature: The column temperature is maintained at around 25-40°C to

achieve optimal separation of isomeric PAs[2].

Mass Spectrometry Detection:

Ionization: Electrospray ionization (ESI) in the positive ion mode is used.

Analysis Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity

and sensitivity in quantifying specific analytes[2]. The transitions for Intermedine N-oxide
are monitored for quantification.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is another powerful technique for PA analysis, though it often requires derivatization or

reduction of N-oxides.

Sample Preparation:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11989101/
https://www.bfr.bund.de/cm/349/determination-of-pyrrolizidine-alkaloids-pa-in-plant-material.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11989101/
https://www.mdpi.com/2304-8158/14/7/1147
https://pmc.ncbi.nlm.nih.gov/articles/PMC10459857/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11989101/
https://www.mdpi.com/2304-8158/14/7/1147
https://pmc.ncbi.nlm.nih.gov/articles/PMC11989101/
https://www.mdpi.com/2304-8158/14/7/1147
https://pmc.ncbi.nlm.nih.gov/articles/PMC10459857/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10459857/
https://www.benchchem.com/product/b600491?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction: Similar to the HPLC-MS/MS method, the plant material is extracted using an

acidic aqueous solution.

Reduction of N-oxides: Since PA N-oxides are not volatile, they are typically reduced to

their corresponding tertiary amine bases before GC-MS analysis. This can be achieved

using a reducing agent like zinc dust.

Purification: The resulting free alkaloids are then extracted into an organic solvent and

concentrated.

GC-MS Conditions:

Column: A capillary column with a non-polar stationary phase is commonly used.

Carrier Gas: Helium is typically used as the carrier gas.

Temperature Program: A temperature gradient is applied to the oven to separate the

different alkaloids.

Ionization: Electron ionization (EI) is used to fragment the molecules.

Detection: The mass spectrometer is operated in selected ion monitoring (SIM) mode to

enhance sensitivity and selectivity for the target PAs.

Mandatory Visualization
Experimental Workflow for PA Quantification
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Caption: Workflow for Pyrrolizidine Alkaloid Quantification.
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Biosynthetic Pathway of Intermedine N-oxide
The biosynthesis of pyrrolizidine alkaloids like Intermedine N-oxide is a complex process. The

core structure, the necine base retronecine, is derived from amino acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bfr.bund.de [bfr.bund.de]

2. LC-MS/MS Evaluation of Pyrrolizidine Alkaloids Profile in Relation to Safety of Comfrey
Roots and Leaves from Polish Sources - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived
Samples Using UHPLC—MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

5. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived
Samples Using UHPLC—MS/MS [mdpi.com]

To cite this document: BenchChem. [Comparative study of Intermedine N-oxide content in
different Symphytum species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600491#comparative-study-of-intermedine-n-oxide-
content-in-different-symphytum-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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